Cas no 1569-44-4 (3-Methyl-5-hexen-3-ol)

• Product Name: 3-Methyl-5-hexen-3-ol
• CAS No: 1569-44-4
• MF: C₇H₁₄O
• MW: 114.185462474823
• MDL: MFCD00021826
• CID: 83792
• PubChem ID: 24847009
• Update Time: 2025-04-18

3-Methyl-5-hexen-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-hexen-3-ol
• 3-methyl-5-hexen-3-o
• 3-METHYL-5-HEXENE-3-OL
• 3-methyl-hex-5-en-3-ol
• 4-methyl-1-penten-4-ol
• ALLYL ETHYL METHYL CARBINOL
• Methylaethylallylcarbinol
• Methylethylallylcarbinol
• 1569-44-4
• SCHEMBL336188
• DTXSID00935560
• GBARKLJMQRUBKV-UHFFFAOYSA-N
• J-009358
• BRN 1699173
• AS-43548
• 3-Methyl-5-hexen-3-ol, 98%
• MFCD00021826
• 3-methylhex-5-en-3-ol
• AI3-28625
• SB84475
• 5-HEXEN-3-OL, 3-METHYL-
• Methylaethylallylcarbinol [German]
• AKOS015916670
• FT-0694654
• 4-01-00-02160 (Beilstein Handbook Reference)

• MDL： MFCD00021826
• Inchi： 1S/C7H14O/c1-4-6-7(3,8)5-2/h4,8H,1,5-6H2,2-3H3
• InChI Key： GBARKLJMQRUBKV-UHFFFAOYSA-N
• SMILES： OC(C)(CC=C)CC

Computed Properties

• Exact Mass: 114.10400
• Monoisotopic Mass: 114.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Liquid
• Density: 0.835 g/mL at 25 °C(lit.)
• Melting Point: 26°C (estimate)
• Boiling Point: 138-139 °C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Refractive Index: n20/D 1.437(lit.)
• PSA: 20.23000
• LogP: 1.72350
• Solubility: Not determined

3-Methyl-5-hexen-3-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• RTECS：MP8599000
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• HazardClass：3
• PackingGroup：III